1,1'-Dinonyl-4,4'-bipyridinium

Specification

• Molecular Formula: C28H46N2+2
• Molecular Weight: 410.7 g/mol
• IUPAC Name: 1-nonyl-4-(1-nonylpyridin-1-ium-4-yl)pyridin-1-ium
• Standard InChI: InChI=1S/C28H46N2/c1-3-5-7-9-11-13-15-21-29-23-17-27(18-24-29)28-19-25-30(26-20-28)22-16-14-12-10-8-6-4-2/h17-20,23-26H,3-16,21-22H2,1-2H3/q+2
• Standard InChI Key: OLDFYTCPPFOTQH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC[N+]1=CC=C(C=C1)C2=CC=[N+](C=C2)CCCCCCCCC

Introduction

Chemical Structure and Physicochemical Properties

The molecular architecture of 1,1'-dinonyl-4,4'-bipyridinium consists of two pyridinium rings connected by a single bond between their para-positions (4,4'). Each nitrogen atom in the pyridinium rings is quaternized with a nonyl group ($\text{C}_9\text{H}_{19}$), rendering the compound dicationic. The extended alkyl chains enhance its hydrophobicity, influencing its solubility and interaction with nonpolar environments such as lipid membranes.

Table 1: Key Molecular Properties of 1,1'-Dinonyl-4,4'-bipyridinium

Property	Value
Molecular Formula	$\text{C}_{28}\text{H}_{46}\text{N}_2^{2+}$
Molecular Weight	410.7 g/mol
IUPAC Name	1-nonyl-4-(1-nonylpyridin-1-ium-4-yl)pyridin-1-ium
Canonical SMILES	CCCCCCCCC[N+]1=CC=C(C=C1)C2=CC=N+CCCCCCCCC
PubChem CID	2847421

The compound’s cationic nature and hydrophobic side chains enable it to interact with negatively charged biological membranes and participate in redox reactions, making it suitable for applications ranging from electrochemical sensors to cellular studies.

Synthesis and Optimization Strategies

The synthesis of 1,1'-dinonyl-4,4'-bipyridinium typically involves quaternization reactions, where pyridine derivatives are alkylated with nonyl halides. A generalized synthesis pathway includes:

• Alkylation of 4,4'-Bipyridine:

  • 4,4'-Bipyridine is reacted with excess nonyl bromide or iodide under reflux conditions in a polar aprotic solvent (e.g., acetonitrile or dimethylformamide).

  • The reaction proceeds via nucleophilic substitution, where the nitrogen atoms of the bipyridine are alkylated to form the dicationic structure.

• Purification and Isolation:

  • The crude product is purified through recrystallization or column chromatography to remove unreacted starting materials and byproducts.

  • Counterion exchange (e.g., replacing bromide with hexafluorophosphate) may be performed to enhance solubility in organic solvents.

A patent describing the synthesis of a related compound, 1,1'-dimethyl-4,4'-bipyridinium diiodide, highlights the importance of controlled reagent addition and recrystallization to minimize impurities. While this method focuses on methyl groups, analogous strategies apply to nonyl-substituted derivatives, albeit with adjustments for the longer alkyl chains’ steric and solubility effects.

Biological Activities and Membrane Interactions

1,1'-Dinonyl-4,4'-bipyridinium exhibits notable biological activities, primarily due to its affinity for cellular membranes:

• Membrane Disruption and Insertion:
  The compound’s amphiphilic nature allows it to intercalate into lipid bilayers, destabilizing membrane integrity. This property is exploited in studies of membrane dynamics and ion transport mechanisms.

• Cellular Signaling Modulation:
  By altering membrane potential or fluidity, the compound can indirectly influence signaling pathways, making it a tool for investigating receptor-ligand interactions and second messenger systems.

These activities are concentration-dependent, with higher concentrations leading to cytotoxic effects, necessitating careful dosing in experimental settings.

Electrochemical Applications and Redox Behavior

The bipyridinium core of 1,1'-dinonyl-4,4'-bipyridinium enables reversible redox transitions, a hallmark of viologen derivatives. Key electrochemical characteristics include:

• Redox Potentials:
  The compound undergoes two sequential one-electron reductions:

  $$\text{Bipyridinium}^{2+} + e^- \rightarrow \text{Bipyridinium}^{+} \quad (E_1) \\ \text{Bipyridinium}^{+} + e^- \rightarrow \text{Bipyridinium}^0 \quad (E_2)$$

  The nonyl chains slightly shift these potentials compared to shorter-chain analogs, as observed in cyclic voltammetry studies.

• Applications in Electron Transfer Systems:

  • Electrochromic Devices: The compound’s color change upon reduction is utilized in smart windows and displays.

  • Energy Storage: Its redox activity is explored in flow batteries and supercapacitors.

Comparative Analysis with Related Bipyridinium Salts

To contextualize 1,1'-dinonyl-4,4'-bipyridinium’s properties, a comparison with structurally similar compounds is instructive:

Table 2: Comparative Properties of Bipyridinium Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Applications
1,1'-Dinonyl-4,4'-bipyridinium	$\text{C}_{28}\text{H}_{46}\text{N}_2^{2+}$	410.7	Membrane studies, electrochemistry
1,1'-Dimethyl-4,4'-bipyridinium diiodide	$\text{C}_{12}\text{H}_{14}\text{I}_2\text{N}_2$	440.06	Herbicide synthesis, redox mediators
1,1'-Diamino-4,4'-bipyridinium dichloride	$\text{C}_{10}\text{H}_{12}\text{Cl}_2\text{N}_4$	259.13	Catalysis, ligand design
1,1'-Diphenyl-4,4'-bipyridinium dichloride	$\text{C}_{22}\text{H}_{18}\text{Cl}_2\text{N}_2$	381.30	Photocatalysis, organic electronics

The nonyl derivative’s extended alkyl chains confer superior membrane affinity compared to methyl or phenyl analogs, while its redox behavior aligns with shorter-chain viologens, albeit with modified solubility profiles.